Cas no 2490432-58-9 (3-(Methylphosphonoyl)prop-1-ene)

3-(Methylphosphonoyl)prop-1-ene structure
2490432-58-9 structure
Product Name:3-(Methylphosphonoyl)prop-1-ene
CAS No:2490432-58-9
MF:C4H8OP
MW:103.079482078552
MDL:MFCD32852365
CID:5680237
PubChem ID:20780642
Update Time:2024-03-01

3-(Methylphosphonoyl)prop-1-ene Chemical and Physical Properties

Names and Identifiers

    • Phosphine oxide, methyl-2-propen-1-yl-
    • 3-(methylphosphonoyl)prop-1-ene
    • EN300-26681619
    • 2490432-58-9
    • 3-(Methylphosphonoyl)prop-1-ene
    • MDL: MFCD32852365
    • Inchi: 1S/C4H8OP/c1-3-4-6(2)5/h3H,1,4H2,2H3/q+1
    • InChI Key: KIUCNWQDRMXPJB-UHFFFAOYSA-N
    • SMILES: [P+](C)(CC=C)=O

Computed Properties

  • Exact Mass: 103.031276872g/mol
  • Monoisotopic Mass: 103.031276872g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 2
  • Complexity: 67.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Boiling Point: 145.5±33.0 °C(Predicted)

3-(Methylphosphonoyl)prop-1-ene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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2490432-58-9 95%
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$914.0 2023-09-12
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2490432-58-9 95.0%
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$212.0 2025-03-20
Enamine
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2490432-58-9 95.0%
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$317.0 2025-03-20
Enamine
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2490432-58-9 95.0%
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Enamine
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2490432-58-9 95.0%
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Enamine
EN300-26681619-1.0g
3-(methylphosphonoyl)prop-1-ene
2490432-58-9 95.0%
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$914.0 2025-03-20
Enamine
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2490432-58-9 95.0%
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Enamine
EN300-26681619-5.0g
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